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benzoxazin-2-one
CAS No.: 1784839-34-4

Cat. No.: B2870098

Get Quote

The 1,3-benzoxazine and its related benzoxazinone core structures are privileged heterocyclic

systems in medicinal chemistry and materials science.[1][2] These scaffolds are integral to a
wide range of biologically active compounds, demonstrating potential as antimicrobial,
anticancer, anti-inflammatory, and antihypertensive agents.[1][3][4] The introduction of a
bromine atom at the 5-position of the 1,3-benzoxazinone ring system is a strategic modification.
Halogenation, particularly with bromine, can significantly modulate a molecule's
physicochemical properties, including lipophilicity, metabolic stability, and binding interactions
with biological targets. This alteration can enhance potency and refine the pharmacokinetic
profile of a potential therapeutic agent.

This guide serves as a technical resource for researchers, scientists, and drug development
professionals, offering a consolidated overview of the core physical properties of 5-bromo-1,3-
benzoxazinone derivatives. We will delve into the experimental data, characterization
methodologies, and computational insights that define this important class of compounds,
providing a foundation for their synthesis, analysis, and application in drug discovery.
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Core Physicochemical and Structural Properties

The physical properties of a molecule are critical determinants of its behavior in both chemical
and biological systems. For 5-bromo-1,3-benzoxazinone derivatives, these properties dictate
everything from reaction conditions and purification strategies to solubility and bioavailability.

Melting Point and Solid-State Characteristics

The melting point (m.p.) is a fundamental indicator of purity and is influenced by the crystal
lattice energy, molecular weight, and intermolecular forces. While data for a wide range of 5-
bromo-1,3-benzoxazinone derivatives is not consolidated in a single source, analysis of related
structures provides valuable benchmarks. For instance, the closely related 5-Bromo-1H-
benzo[d][5][6]oxazine-2,4-dione has a listed molecular weight of 242.03 g/mol .[7][8][9] The
introduction of different substituents onto this core structure will alter the melting point based on
their contribution to molecular symmetry and packing efficiency.

Molecular ) .

Molecular . Melting Point
Compound Weight ( g/mol Reference

Formula ) (°C)
5-Bromo-1,3-

C7H4BrNO 198.02 37-42 [10]
benzoxazole
6-Bromo-1,3-
benzoxazol- C7H4BrNO2 214.01 196-197 [11]
2(3H)-one
5-Bromo-1H-
benzo[d][5] N

CsHaBrNO3 242.03 Not specified [71[81I9]

[6]oxazine-2,4-

dione

Note: The table includes closely related bromo-benzoxazole and benzoxazinone structures to
provide context due to the limited availability of a comprehensive list for specifically 5-bromo-
1,3-benzoxazinone derivatives.

Solubility Profile
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The solubility of these derivatives is critical for their formulation and biological testing.
Generally, benzoxazinone derivatives exhibit solubility in polar aprotic solvents. One study
explicitly notes that a synthesized benzoxazinone derivative was soluble in dimethylformamide
(DMF).[5] Based on the structure, which contains both a polar lactam-like moiety and a
nonpolar bromophenyl ring, solubility is expected to be moderate in solvents like
dichloromethane (DCM), chloroform, and ethyl acetate, and poor in water. The XLogP3 value,
an indicator of lipophilicity, for 5-bromo-1H-benzo[d][5][6]oxazine-2,4-dione is computed to be
1.7, suggesting a preference for lipid environments over aqueous ones.[9]

Computational Properties for Drug Development

Computational modeling provides key insights into the drug-like properties of molecules before
extensive laboratory synthesis and testing. These parameters are crucial for predicting a
compound's pharmacokinetic behavior.

Value (for 5-bromo-1H- L )
Significance in Drug

Property benzo[d][5][6]oxazine-2,4- .
. Discovery
dione)
Influences absorption and
Molecular Weight 242.03 g/mol [9] diffusion; values <500 are
preferred (Lipinski's Rule of 5).
Measures lipophilicity, affecting
XLogP3 (Lipophilicity) 1.7[9] solubility, absorption, and
membrane permeability.
The N-H group can participate
Hydrogen Bond Donors 1[8] in hydrogen bonding with
biological targets.
The carbonyl oxygens and the
Hydrogen Bond Acceptors 3[8] ring oxygen can act as

hydrogen bond acceptors.

Predicts drug transport
Polar Surface Area (TPSA) 55.4 A?[9] properties, including blood-

brain barrier penetration.
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Spectroscopic Characterization

Unambiguous structure determination relies on a combination of spectroscopic techniques. The
bromine atom provides a unique isotopic signature in mass spectrometry, while the core
scaffold gives rise to characteristic signals in NMR and IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The aromatic region of the *H NMR spectrum is key for confirming the substitution
pattern. For a 5-bromo derivative, the protons on the benzene ring will appear as a distinct
set of signals, typically between & 7.0 and 8.5 ppm. The specific chemical shifts and coupling
constants depend on the other substituents present. The N-H proton, if present, often
appears as a broad singlet. Signals for methylene groups in the oxazine ring, such as -N-
CH2-0-, typically appear in the & 4.5-5.5 ppm range.[12]

e 13C NMR: The carbonyl carbon of the oxazinone ring is a key diagnostic signal, typically
appearing far downfield in the  160-170 ppm region.[5] The carbon atom attached to the
bromine (C-5) will also have a characteristic chemical shift, and the remaining aromatic
carbons will appear in the & 110-150 ppm range.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups. The most prominent absorption band
for 1,3-benzoxazinone derivatives is the carbonyl (C=0) stretch, which is typically strong and
sharp, appearing around 1680-1710 cm~1.[13][14] Additionally, N-H stretching vibrations can be
observed in the 3100-3400 cm~1 region.[15]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural information through
fragmentation patterns. A key feature of 5-bromo derivatives is the isotopic pattern of bromine.
Bromine has two abundant isotopes, 7°Br and 8!Br, in an approximate 1:1 ratio. This results in
two molecular ion peaks (M and M+2) of nearly equal intensity, which is a definitive indicator of
the presence of a single bromine atom in the molecule.

Experimental Methodologies
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The reliable characterization of physical properties begins with pure material. This section
outlines a general synthesis protocol and a standard workflow for characterization.

General Synthesis Protocol for 1,3-Benzoxazinone
Derivatives

The synthesis of the benzoxazinone core often involves the cyclization of an N-acylanthranilic
acid.[14] This protocol is a representative example.

Step 1: N-Acylation of Anthranilic Acid

Dissolve the starting anthranilic acid derivative in a suitable solvent (e.g., acetic acid).

Add the desired acylating agent (e.g., acetic anhydride or an acyl chloride) dropwise at room
temperature.

Heat the reaction mixture to reflux for 2-4 hours to drive the reaction to completion.

Cool the mixture and pour it into ice water to precipitate the N-acylanthranilic acid product.

Filter, wash with water, and dry the solid product.
Step 2: Cyclization to form the Benzoxazinone Ring

o Reflux the N-acylanthranilic acid from Step 1 in an excess of a dehydrating agent, such as
acetic anhydride, for 3-5 hours.[5][16]

o After reflux, cool the reaction mixture.

e Pour the cooled mixture into crushed ice with vigorous stirring to precipitate the 1,3-
benzoxazinone derivative.

« Filter the crude product, wash thoroughly with water and a cold ethanol rinse.

o Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure compound.

[5]
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Visualization of Core Structure and Characterization
Workflow

A logical workflow is essential for the systematic characterization of newly synthesized
compounds.
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General Structure of 5-Bromo-1,3-Benzoxazinone
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Core 5-Bromo-1,3-Benzoxazinone Structure
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Conclusion

The physical properties of 5-bromo-1,3-benzoxazinone derivatives are foundational to their
development in medicinal chemistry and beyond. Key characteristics such as melting point,
solubility, and detailed spectroscopic signatures (NMR, IR, MS) provide the necessary data for
purity assessment, structural confirmation, and prediction of behavior in biological systems.
The bromine substituent not only offers a convenient handle for further synthetic
transformations but also imparts a unique isotopic signature for mass spectrometry and
influences the overall lipophilicity and electronic nature of the molecule. This guide provides a
consolidated reference for these properties, underpinning the rational design and development
of novel compounds based on this versatile scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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